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Compound of Interest

Compound Name: Modafinil acid

Cat. No.: B1677380

An In-depth Technical Guide to the Chemical Structure and Properties of Modafinil Acid

Introduction

Modafinil acid, also known by its code name CRL-40467, is the primary and
pharmacologically inactive metabolite of the wakefulness-promoting agent, modafinil.[1][2] This
document provides a comprehensive technical overview of the chemical structure, properties,
and metabolic formation of modafinil acid, intended for researchers, scientists, and
professionals in the field of drug development.

Chemical Structure and Identification

Modafinil acid is chemically known as (Diphenylmethanesulfinyl)acetic acid.[1] Its structure
features a central carbon atom bonded to two phenyl rings (a benzhydryl group), which is in
turn attached to a sulfinyl group linked to an acetic acid moiety.

The IUPAC name for this compound is 2-(benzhydrylsulfinyl)acetic acid.[3] It is a racemic
compound, existing as both (R)- and (S)-enantiomers.[4]

Key Identifiers:
e I[UPAC Name: 2-(benzhydrylsulfinyl)acetic acid[3]

e Synonyms: Modafinilic acid, Modafinil carboxylate, CRL-40467, Benzyhydrylsulfinylacetic
acid[1][3]
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e Molecular Formula: C1sH1403S[3][5]

« CAS Number: 63547-24-0[1][3]

Physicochemical Data

The following table summarizes the key quantitative data for Modafinil acid.

Property Value Source
Molecular Formula C15H1403S 3151617181191
Molecular Weight 274.33 g/mol [3][5][6]

IUPAC Name i(iZenzhydrylsuIfinyl)acetic 3]

CAS Number 63547-24-0 [1][3][8]
PubChem CID 3085267 [3][6]
Appearance White Solid [8]

Metabolic Pathway of Modafinil

Modafinil is extensively metabolized in the liver, with approximately 90% of an administered
dose being converted into its metabolites.[2][10] The formation of modafinil acid is the primary
metabolic pathway, accounting for 30-60% of the metabolized drug.[1]

This biotransformation occurs through the hydrolytic deamidation of the acetamide group of
modafinil, a reaction catalyzed by amidase or esterase enzymes.[1][2] The other major
metabolite is modafinil sulfone, which is formed via S-oxidation by cytochrome P450 enzymes,
particularly CYP3A4.[2][10] Both modafinil acid and modafinil sulfone are pharmacologically
inactive and do not contribute to the wakefulness-promoting effects of the parent drug.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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